Cas no 518067-98-6 (Benzenecarbothioamide, N-(2-methylphenyl)-4-nitro-)

• Product Name: Benzenecarbothioamide, N-(2-methylphenyl)-4-nitro-
• CAS No: 518067-98-6
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 361332
• PubChem ID: 71365963
• Update Time: 2025-04-19

Benzenecarbothioamide, N-(2-methylphenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(2-methylphenyl)-4-nitro-
• N-(2-methylphenyl)-4-nitrobenzenecarbothioamide
• DTXSID40789342
• 518067-98-6
• N-(2-Methylphenyl)-4-nitrobenzene-1-carbothioamide

• Inchi： 1S/C14H12N2O2S/c1-10-4-2-3-5-13(10)15-14(19)11-6-8-12(9-7-11)16(17)18/h2-9H,1H3,(H,15,19)
• InChI Key： ZOGIBGKOQWGSCD-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 272.06206
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 55.17